Cas no 2228409-46-7 (3-(aminomethyl)-4,4-dimethylhexanoic acid)

• Product Name: 3-(aminomethyl)-4,4-dimethylhexanoic acid
• CAS No: 2228409-46-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5897139
• PubChem ID: 165613992
• Update Time: 2025-06-08

3-(aminomethyl)-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4,4-dimethylhexanoic acid
• 2228409-46-7
• EN300-1754022

• Inchi： 1S/C9H19NO2/c1-4-9(2,3)7(6-10)5-8(11)12/h7H,4-6,10H2,1-3H3,(H,11,12)
• InChI Key： WXQYWIPXBVPXJX-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(aminomethyl)-4,4-dimethylhexanoic acid

Comprehensive Overview of 3-(Aminomethyl)-4,4-dimethylhexanoic acid (CAS No. 2228409-46-7)

3-(Aminomethyl)-4,4-dimethylhexanoic acid (CAS No. 2228409-46-7) is a specialized organic compound with a unique molecular structure that combines an aminomethyl group with a branched hexanoic acid backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development, enzyme inhibition, and metabolic studies. Its distinct chemical properties, including its amphoteric nature and solubility profile, make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for customized chemical intermediates like 3-(Aminomethyl)-4,4-dimethylhexanoic acid has surged, driven by advancements in precision medicine and biocatalysis. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological and metabolic disorders. The compound's structural flexibility allows for modifications that enhance bioavailability and target specificity, addressing key challenges in modern drug design.

From an industrial perspective, 3-(Aminomethyl)-4,4-dimethylhexanoic acid is valued for its high purity and stability, which are critical for large-scale synthesis. Manufacturers emphasize rigorous quality control protocols to meet the stringent requirements of Good Manufacturing Practices (GMP). This focus on quality aligns with the growing consumer demand for sustainable and traceable chemical products, a trend amplified by global supply chain disruptions.

The compound's safety profile and environmental impact are also hot topics among stakeholders. Regulatory agencies increasingly prioritize green chemistry principles, prompting innovations in eco-friendly synthesis routes for compounds like 3-(Aminomethyl)-4,4-dimethylhexanoic acid. Recent studies explore biodegradable alternatives to traditional solvents used in its production, reflecting the industry's shift toward carbon-neutral practices.

In the context of AI-driven drug discovery, 3-(Aminomethyl)-4,4-dimethylhexanoic acid has emerged as a candidate for machine learning-assisted molecular modeling. Its structure-activity relationships (SAR) are being analyzed using computational chemistry tools to predict interactions with biological targets. This approach accelerates the identification of lead compounds, reducing R&D timelines and costs—a key concern for startups and academic labs alike.

For researchers sourcing this compound, questions often revolve around its storage conditions, handling precautions, and compatibility with common reagents. Suppliers typically recommend anhydrous environments and low-temperature storage to preserve its integrity. These practical considerations are frequently searched in scientific databases and chemical forums, highlighting the need for accessible technical documentation.

Looking ahead, the applications of 3-(Aminomethyl)-4,4-dimethylhexanoic acid may expand into agricultural chemistry and material science, particularly in designing smart polymers or controlled-release formulations. Its dual functional groups offer opportunities for covalent conjugation with other bioactive molecules, a strategy gaining traction in nanotechnology and targeted delivery systems.